N,N'-bis[2-(diethylamino)ethyl]terephthalamide

• IUPAC Name: 1-N,4-N-bis[2-(diethylamino)ethyl]benzene-1,4-dicarboxamide
• InChI: InChI=1S/C20H34N4O2/c1-5-23(6-2)15-13-21-19(25)17-9-11-18(12-10-17)20(26)22-14-16-24(7-3)8-4/h9-12H,5-8,13-16H2,1-4H3,(H,21,25)(H,22,26)
• InChI Key: VENNXSKJXPFJCB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC=C(C=C1)C(=O)NCCN(CC)CC
• Molecular Formula: C20H34N4O2
• DSSTOX Substance ID: DTXSID90969374
• Molecular Weight: 362.5 g/mol
• CAS RN: 5431-47-0

Description

N,N'-bis[2-(diethylamino)ethyl]terephthalamide, commonly known as BAPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BAPTA is a chelator that selectively binds to calcium ions, making it a useful tool in studying the role of calcium in cellular processes.

Mechanism of Action

BAPTA works by selectively binding to calcium ions, forming a stable complex that prevents calcium from participating in cellular processes. The binding of BAPTA to calcium ions is highly specific, and the complex formed is stable under physiological conditions. This makes BAPTA an excellent tool for studying the role of calcium in specific cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of BAPTA depend on the specific cellular process being studied. However, in general, BAPTA disrupts calcium signaling, which can lead to a variety of effects depending on the context. For example, BAPTA has been shown to inhibit muscle contraction, reduce neurotransmitter release, and disrupt gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BAPTA in lab experiments is its high selectivity for calcium ions. This allows researchers to selectively disrupt calcium signaling without affecting other cellular processes. Additionally, BAPTA is relatively easy to use and has been well characterized, making it a reliable tool for scientific research.
However, there are also some limitations to using BAPTA in lab experiments. For example, BAPTA can only chelate calcium ions that are free in solution, meaning that it cannot chelate calcium that is bound to proteins or other molecules. Additionally, BAPTA can be toxic to cells at high concentrations, so care must be taken when using it in experiments.

Future Directions

There are many potential future directions for research involving BAPTA. One area of interest is the development of new chelators that can selectively bind to other metal ions. Additionally, researchers are exploring the use of BAPTA in various disease models, including Alzheimer's disease and cancer. Finally, there is ongoing research into the development of new techniques for delivering BAPTA to specific cells or tissues, which could have important applications in medicine and biotechnology.
Conclusion
In conclusion, BAPTA is a powerful tool for studying the role of calcium in cellular processes. Its high selectivity for calcium ions and well-established synthesis method make it a reliable tool for scientific research. While there are some limitations to using BAPTA in lab experiments, there are also many potential future directions for research involving this compound.

Synthesis Methods

BAPTA can be synthesized through a multi-step process that involves the reaction of terephthalic acid with diethylenetriamine to form the intermediate product, N,N'-bis(2-aminoethyl)terephthalamide (BETA). BETA is then reacted with diethylamine to produce BAPTA. The synthesis method for BAPTA has been well established and is widely used in research laboratories.

Scientific Research Applications

BAPTA has been extensively used in scientific research to investigate the role of calcium in various cellular processes. Calcium is a ubiquitous signaling molecule that plays a crucial role in many physiological processes, including muscle contraction, neurotransmitter release, and gene expression. BAPTA is a powerful tool for studying the role of calcium in these processes because it can selectively chelate calcium ions, thereby disrupting calcium signaling.